Cas no 352518-70-8 (Hexadecanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-octadecenyl]-)

Hexadecanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-octadecenyl]- structure
352518-70-8 structure
Product Name:Hexadecanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-octadecenyl]-
CAS No:352518-70-8
MF:C35H69NO3
MW:551.927271604538
CID:1469401
Update Time:2024-08-23

Hexadecanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-octadecenyl]- Chemical and Physical Properties

Names and Identifiers

    • Hexadecanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-octadecenyl]-
    • Hexadecanamide, N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-octadecen-1-yl]-
    • Inchi: 1S/C35H69NO3/c1-3-5-7-9-11-13-15-17-19-20-22-24-26-28-30-34(38)33(32-37)36-35(39)31-29-27-25-23-21-18-16-14-12-10-8-6-4-2/h28,30,33-34,37-38H,3-27,29,31-32H2,1-2H3,(H,36,39)/b30-28+
    • InChI Key: FZEKPDCSIPDAMC-SJCQXOIGSA-N
    • SMILES: CCCCCCCCCCCCCCCC(NC(C(/C=C/CCCCCCCCCCCCCC)O)CO)=O

Computed Properties

  • Exact Mass: 551.52807

Experimental Properties

  • Density: 0.917±0.06 g/cm3(Predicted)
  • Melting Point: 88-90 °C(Solv: acetone (67-64-1))
  • Boiling Point: 685.0±55.0 °C(Predicted)
  • PSA: 69.56
  • pka: 13.54±0.20(Predicted)
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